![molecular formula C8H12ClN3O B2753992 4-Amino-N,N-dimethylpyridine-3-carboxamide;hydrochloride CAS No. 2309459-91-2](/img/structure/B2753992.png)
4-Amino-N,N-dimethylpyridine-3-carboxamide;hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
4-Amino-N,N-dimethylpyridine-3-carboxamide;hydrochloride is a useful research compound. Its molecular formula is C8H12ClN3O and its molecular weight is 201.65. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis of 8-azapurin-6-ones
The compound has been utilized in the synthesis of 2-substituted 8-azapurin-6-ones from 4-amino-1,2,3-triazole-5-carboxamides and amidines, demonstrating its value in producing specific nitrogen-containing heterocycles (A. Albert & A. Trotter, 1979).
Development of Cytostatic Agents
It has been explored for the preparation of N-(aminoalkyl)-4-acetyl-3,5-dimethylpyrrole-2-carboxamides hydrochlorides, showing potential in the development of new cytostatic agents for cancer treatment (K. Bielawski et al., 1993).
Creation of Novel Polyamides
The compound contributes to the synthesis of new polyamides containing pyridyl moieties, which are significant for their thermal properties and solubility in polar solvents, highlighting its application in materials science (K. Faghihi & Zohreh Mozaffari, 2008).
Synthesis of Aromatic Polyamides and Polyimides
It has been used in the synthesis of aromatic polyamides and polyimides based on specific diamines and diacids, showcasing its utility in producing polymers with high thermal stability and solubility (Chin-Ping Yang & Jiun-Hung Lin, 1995).
Biodegradability Studies
The compound plays a role in the synthesis of polyesteramides containing peptide linkages, with applications in biodegradable polymers for agricultural or biomedical use (Yujiang Fan et al., 2000).
Peptide Synthesis
Its derivatives have been utilized in peptide synthesis, indicating its importance in the creation of peptides without the undesired racemization, relevant for pharmaceutical applications (Isamu Shiina & Yo-ichi Kawakita, 2003).
Heterocyclic Synthesis
The compound serves as a precursor in the synthesis of various heterocyclic compounds, illustrating its versatility in organic chemistry and potential for generating novel compounds with specific properties (A. Fadda et al., 2012).
Properties
IUPAC Name |
4-amino-N,N-dimethylpyridine-3-carboxamide;hydrochloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H11N3O.ClH/c1-11(2)8(12)6-5-10-4-3-7(6)9;/h3-5H,1-2H3,(H2,9,10);1H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LIYIXYHDOOWFDD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C(=O)C1=C(C=CN=C1)N.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H12ClN3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
201.65 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.